Cas no 2229682-55-5 (1-(4-phenylbut-3-en-1-yl)cyclopropan-1-ol)

• Product Name: 1-(4-phenylbut-3-en-1-yl)cyclopropan-1-ol
• CAS No: 2229682-55-5
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6267244
• PubChem ID: 165881771
• Update Time: 2025-06-25

1-(4-phenylbut-3-en-1-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenylbut-3-en-1-yl)cyclopropan-1-ol
• 2229682-55-5
• EN300-1860613

• Inchi： 1S/C13H16O/c14-13(10-11-13)9-5-4-8-12-6-2-1-3-7-12/h1-4,6-8,14H,5,9-11H2/b8-4+
• InChI Key： NSXHKOMQOZVCEA-XBXARRHUSA-N
• SMILES： OC1(CC/C=C/C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-phenylbut-3-en-1-yl)cyclopropan-1-ol

1-(4-phenylbut-3-en-1-yl)cyclopropan-1-ol: A Comprehensive Overview

The compound 1-(4-phenylbut-3-en-1-yl)cyclopropan-1-ol, with CAS No 2229682-55-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a substituted butenyl group and a phenyl moiety. The combination of these structural elements gives rise to intriguing chemical properties and potential applications in drug discovery and material science.

The cyclopropane ring in this molecule is a key structural feature that contributes to its reactivity and stability. Cyclopropane rings are known for their strained geometry, which can lead to unique chemical behaviors compared to other cyclic structures. In the case of 1-(4-phenylbut-3-en-1-yl)cyclopropan-1-ol, the cyclopropane ring is attached to a butenyl group, which introduces additional complexity to the molecule's structure. The butenyl group itself contains a double bond, which can influence the molecule's electronic properties and reactivity.

The phenyl group attached to the butenyl chain adds another layer of complexity to this compound. Phenyl groups are known for their aromaticity, which can stabilize certain molecular configurations and influence the overall electronic distribution of the molecule. This combination of structural elements makes 1-(4-phenylbut-3-en-1-yl)cyclopropan-1-ol a promising candidate for various applications in organic synthesis and medicinal chemistry.

Recent studies have explored the potential of this compound in drug design, particularly in the development of bioactive molecules with specific pharmacological properties. Researchers have investigated its ability to act as a scaffold for constructing more complex molecules with desired biological activities. For instance, the strained cyclopropane ring can serve as a site for nucleophilic or electrophilic attacks, enabling the construction of diverse molecular architectures.

In addition to its role in drug discovery, 1-(4-phenylbut-3-en-1-yllcyclopropan-l-o has also been studied for its potential in materials science. The unique combination of structural features in this compound makes it an interesting candidate for applications such as polymer synthesis or as a component in advanced materials with tailored properties.

One of the most exciting areas of research involving this compound is its use as a building block for synthesizing bioactive molecules with specific pharmacological profiles. For example, researchers have explored its ability to serve as a precursor for constructing molecules with anti-inflammatory, antioxidant, or anticancer properties. The presence of both aromatic and strained cyclic structures in this compound provides ample opportunities for functionalization and modification to achieve desired biological activities.

The synthesis of 1-(4-pheblylbuten-l-yllcyclopropa-n-l-o has been achieved through various methods, including catalytic processes and organocatalytic reactions. These methods highlight the versatility of this compound in organic synthesis and its potential for large-scale production if needed.

In conclusion, 1-(4-pheblylbuten-l-yllcyclopropa-n-l-o (CAS No 2229682–55–5) is a remarkable molecule with a wealth of structural features that make it highly valuable in both academic research and industrial applications. Its unique combination of cyclopropane, butenyl, and phenyl groups positions it as a versatile building block for constructing complex molecules with diverse biological activities. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical implications.